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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for various leaching methods

aimed at recovering manganese from industrial slag, a significant secondary resource. The

following sections outline chemical and biological leaching techniques, offering comparative

data and step-by-step experimental procedures.

Overview of Leaching Methods
Manganese can be recovered from slag through several hydrometallurgical routes. The primary

methods include:

Acid Leaching: Directly dissolving manganese oxides and silicates using strong acids.

Reductive Leaching: Enhancing the solubility of higher manganese oxides by reducing them

to the more soluble Mn(II) state, typically in an acidic medium.

Bioleaching: Utilizing microorganisms to facilitate the dissolution of manganese.

The choice of method depends on the specific composition of the slag, economic

considerations, and environmental constraints.
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The following tables summarize quantitative data from various studies on manganese recovery

from different types of slag under optimized conditions.

Table 1: Acid Leaching of Manganese from Slag

Slag Type
Leaching
Agent

Conditions
Mn Recovery
(%)

Reference

Ferro-

manganese Slag
H₂SO₄

Room temp, S/L

ratio 1:10
~100% [1]

High Mn Ferro-

manganese Slag
H₂SO₄ 37% excess acid 86% [2]

High Mn Ferro-

manganese Slag
H₂SO₄

Higher excess

acid
95% [2]

Low Mn Ferro-

manganese Slag
H₂SO₄

-200 mesh,

100% excess

acid

80% [2]

Ferro-

manganese Slag
H₂SO₄

2.5 N H₂SO₄,

optimum temp

(50-60°C)

Up to ~30%

(increases with

reductant)

[3][4]

Ferro-

manganese Slag
Ferric Chloride 80°C, 2 hours 82% [5]

BOF Slag Fluorosilicic Acid

Two-stage

countercurrent

leach

73-83% [6]
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Slag Type
Leaching
Agent &
Reductant

Conditions
Mn Recovery
(%)

Reference

Ferro-

manganese Slag

H₂SO₄ +

Sawdust

Optimum acid

concentration

(2.5N) and

temperature

Significantly

increased yield
[3][4]

Ferro-

manganese Slag

Ferric Chloride +

Sucrose
80°C, 1 hour 86% [5]

Manganese

Anode Slag

H₂SO₄ + Orange

Peel

80°C, 2h, S/L

1:4, acid/material

1.2:1

96% [7]

EAF Dust
H₂SO₄ + Oxalic

Acid

70°C, 90 min, 2

M H₂SO₄, 0.31 M

oxalic acid, L/S

30:1

Complete [6]

Silicon Steel

BOF Slag

Ammonium

Carbamate (after

H₂ reduction)

Hydrogen

reduction pre-

treatment

Up to 80% [6]

Table 3: Bioleaching of Manganese from Slag
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Slag/Waste
Type

Microorganism
(s)

Conditions
Mn Recovery
(%)

Reference

BOF Slag
Acidithiobacillus

thiooxidans

Batch, 30°C, 150

rpm, 2 weeks
37% [8]

BOF Slag
Acidithiobacillus

ferridurans

Batch, 30°C, 150

rpm, 2 weeks
42% [8]

Mining Waste

Residues
Acinetobacter sp.

Shake flask,

30°C, 200 rpm,

20 days, pH 6.5,

2% pulp density

76% [9]

Manganese-

electrolysed Slag
Fusarium sp.

28°C, 150 rpm,

72h, pH 4.0
71.6% [10]

Low-Grade Mn

Ore

Mixed Reducing

Bacteria
Anoxic, 15 days 32.7% [11]

Experimental Protocols
Protocol for Acid Leaching with Sulfuric Acid
This protocol is based on the general procedures for leaching manganese from ferro-

manganese slag.[1][2][3]

Objective: To extract manganese from finely ground slag using a dilute sulfuric acid solution.

Materials:

Ferro-manganese slag, ground to -200 mesh

Sulfuric acid (H₂SO₄), concentrated (98%)

Deionized water

Beakers or Erlenmeyer flasks (250 mL or 500 mL)

Magnetic stirrer with heating plate
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pH meter

Filtration apparatus (e.g., vacuum filtration with Büchner funnel)

Filter paper

Procedure:

Slag Preparation: Grind the ferro-manganese slag to a particle size of -200 mesh.

Leaching Solution Preparation: Prepare the desired concentration of sulfuric acid (e.g., 2.5

N) by carefully adding concentrated H₂SO₄ to deionized water under constant stirring in a

fume hood.[3][4]

Leaching:

Place a specific amount of ground slag (e.g., 10 g) into a beaker or flask.

Add the leaching solution to achieve the desired solid-to-liquid ratio (e.g., 1:10).[1]

Place the beaker on a magnetic stirrer and begin agitation (e.g., 1000 rpm).[3]

If required, heat the solution to the target temperature (e.g., 50-80°C).[3][5]

Allow the leaching to proceed for the specified duration (e.g., 30 minutes to 2 hours).[2][5]

Solid-Liquid Separation: After leaching, filter the slurry to separate the pregnant leach

solution from the solid residue.

Analysis: Analyze the manganese concentration in the pregnant leach solution using

appropriate analytical techniques (e.g., AAS, ICP-OES) to determine the recovery efficiency.

Protocol for Reductive Leaching using a Mild Reductant
This protocol describes a reductive leaching process using a mild organic reductant like

sawdust.[3][4]

Objective: To enhance manganese extraction from slag by using a reducing agent to convert

Mn(IV) to Mn(II).
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Materials:

Ferro-manganese slag, ground to desired particle size

Sulfuric acid (H₂SO₄)

Sawdust (or other organic reductant)

Three-necked flask

Magnetic stirrer with thermocouple temperature controller

Filtration apparatus

Procedure:

Slag and Reductant Preparation: Weigh the ground slag (e.g., 1.0 g) and the reductant (e.g.,

sawdust).[4]

Leaching Setup: Place the slag and reductant into a three-necked flask.

Leaching Solution Addition: Add the sulfuric acid solution of the desired concentration (e.g.,

2.5 N) to the flask.[3]

Leaching Process:

Maintain a constant temperature using the temperature controller.

Agitate the slurry at a fixed speed (e.g., 1000 rpm) for the specified duration.[3]

Separation and Analysis: Filter the resulting slurry and analyze the manganese content in the

filtrate to calculate the recovery rate.

Protocol for Bioleaching using Acidophilic Bacteria
This protocol is a general guide for bioleaching manganese from slag using acidophilic bacteria

such as Acidithiobacillus species.[8]
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Objective: To use microorganisms to generate sulfuric acid for leaching and potentially facilitate

the reduction of manganese.

Materials:

Basic Oxygen Furnace (BOF) slag

Acidithiobacillus thiooxidans or Acidithiobacillus ferridurans culture

Appropriate bacterial growth medium (e.g., BSM-AT or BSM-AF)

Elemental sulfur (S⁰) for A. ferridurans

Erlenmeyer flasks (250 mL)

Shaking incubator

Autoclave for sterilization

Procedure:

Pre-cultivation: Grow the selected bacterial strain in its specific medium to obtain a sufficient

cell density.

Leaching Medium Preparation: Prepare 90 mL of the appropriate sterile medium in 250 mL

Erlenmeyer flasks.

Inoculation and Slag Addition:

Add 10 mL (10% v/v) of the pre-cultivated bacterial culture to the flasks.

Add 1 g of BOF slag (for a 10 g/L concentration).

For A. ferridurans, also add 1 g of elemental sulfur.

Abiotic Control: Prepare control flasks with the medium and slag but without the bacterial

inoculum.

Incubation: Incubate the flasks at 30°C with agitation at 150 rpm for two weeks.[8]
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Sampling and Analysis:

At the end of the experiment, collect liquid samples.

Measure the final pH and analyze the concentration of dissolved manganese to determine

the bioleaching efficiency.

Diagrams of Experimental Workflows
Below are diagrams illustrating the logical flow of the described leaching protocols.

Slag Preparation
(Grinding to -200 mesh)

Leaching
(Slag + Acid Solution in Beaker,

Stirring, Optional Heating)

Leaching Solution
(H₂SO₄ Preparation)

Solid-Liquid Separation
(Vacuum Filtration)

Pregnant Leach Solution Solid Residue

Analysis
(AAS or ICP-OES)

Mn Recovery (%)

Click to download full resolution via product page

Acid Leaching Experimental Workflow
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Slag & Reductant Prep.
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Bacterial Pre-cultivation

Inoculation & Slag Addition
(10% v/v Inoculum, 10 g/L Slag)

Sterile Medium Preparation
in Flasks

Abiotic Control
(No Inoculum)

Incubation
(e.g., 30°C, 150 rpm, 2 weeks)

Sampling
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(pH, Dissolved Mn)

Mn Recovery (%)
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Bioleaching Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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